![molecular formula C23H23N3O6 B4777489 diethyl 4-(benzoylamino)-1-(4-methoxyphenyl)-1H-pyrazole-3,5-dicarboxylate](/img/structure/B4777489.png)
diethyl 4-(benzoylamino)-1-(4-methoxyphenyl)-1H-pyrazole-3,5-dicarboxylate
Overview
Description
Diethyl 4-(benzoylamino)-1-(4-methoxyphenyl)-1H-pyrazole-3,5-dicarboxylate is a chemical compound that has gained attention in the scientific community due to its potential applications in drug development. This compound is known for its ability to inhibit the activity of certain enzymes, making it a promising candidate for the treatment of various diseases.
Mechanism of Action
The mechanism of action of diethyl 4-(benzoylamino)-1-(4-methoxyphenyl)-1H-pyrazole-3,5-dicarboxylate involves the inhibition of DPP-4, which is an enzyme that breaks down incretin hormones. Incretin hormones stimulate insulin secretion and reduce glucagon secretion, which helps to regulate blood glucose levels. By inhibiting DPP-4, this compound increases the levels of incretin hormones, leading to improved glucose control.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. In addition to its ability to inhibit DPP-4, this compound has been shown to reduce inflammation and oxidative stress, which are both associated with the development of various diseases. It has also been shown to improve endothelial function, which is important for maintaining healthy blood vessels.
Advantages and Limitations for Lab Experiments
One advantage of using diethyl 4-(benzoylamino)-1-(4-methoxyphenyl)-1H-pyrazole-3,5-dicarboxylate in lab experiments is its potent inhibitory activity against DPP-4. This makes it a useful tool for studying the role of this enzyme in various biological processes. However, one limitation is that this compound may not be specific to DPP-4, and may also inhibit other enzymes. This could lead to off-target effects and complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on diethyl 4-(benzoylamino)-1-(4-methoxyphenyl)-1H-pyrazole-3,5-dicarboxylate. One direction is to investigate its potential as a treatment for type 2 diabetes and other metabolic disorders. Another direction is to explore its anti-inflammatory and antioxidant properties, and its potential as a treatment for inflammatory diseases. Additionally, further studies are needed to determine its specificity for DPP-4 and to identify any potential off-target effects. Finally, the development of more efficient and cost-effective synthesis methods for this compound could facilitate its use in future research.
Scientific Research Applications
Diethyl 4-(benzoylamino)-1-(4-methoxyphenyl)-1H-pyrazole-3,5-dicarboxylate has been studied for its potential applications in drug development. One study found that this compound is a potent inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4), which is involved in the regulation of blood glucose levels. This suggests that this compound may have potential as a treatment for type 2 diabetes.
properties
IUPAC Name |
diethyl 4-benzamido-1-(4-methoxyphenyl)pyrazole-3,5-dicarboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O6/c1-4-31-22(28)19-18(24-21(27)15-9-7-6-8-10-15)20(23(29)32-5-2)26(25-19)16-11-13-17(30-3)14-12-16/h6-14H,4-5H2,1-3H3,(H,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZIOHHBIQYDSED-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=NN1C2=CC=C(C=C2)OC)C(=O)OCC)NC(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.